Cas no 1499699-87-4 (2,6-Pyridinediamine, N2-(4-fluorophenyl)-)

• Product Name: 2,6-Pyridinediamine, N2-(4-fluorophenyl)-
• CAS No: 1499699-87-4
• MF: C₁₁H₁₀FN₃
• MW: 203.215605258942
• CID: 5219450
• Update Time: 2025-05-19

2,6-Pyridinediamine, N2-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinediamine, N2-(4-fluorophenyl)-

• Inchi： 1S/C11H10FN3/c12-8-4-6-9(7-5-8)14-11-3-1-2-10(13)15-11/h1-7H,(H3,13,14,15)
• InChI Key： LWNXNDUDTCXNMO-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(F)C=C2)=NC(N)=CC=C1

Additional information on 2,6-Pyridinediamine, N2-(4-fluorophenyl)-

Introduction to 2,6-Pyridinediamine, N2-(4-fluorophenyl)- (CAS No. 1499699-87-4)

2,6-Pyridinediamine, N2-(4-fluorophenyl)-, identified by its Chemical Abstracts Service (CAS) number 1499699-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a heterocyclic aromatic compound featuring a nitrogen atom within its six-membered ring structure. The presence of two amino groups at the 2 and 6 positions, coupled with a 4-fluorophenyl substituent at the N2 position, imparts unique chemical and pharmacological properties that make it a valuable candidate for further exploration in drug development.

The structural configuration of 2,6-Pyridinediamine, N2-(4-fluorophenyl)- is highly intriguing from a chemical perspective. The fluorine atom at the para position of the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modification can influence both the reactivity and the binding affinity of the compound when interacting with biological targets. The dual amino groups provide opportunities for further functionalization, allowing chemists to tailor the molecule for specific pharmacological applications.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridine derivatives have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The introduction of fluorine into these molecules often enhances their metabolic stability and bioavailability, making them more suitable for therapeutic use. 2,6-Pyridinediamine, N2-(4-fluorophenyl)- is no exception and has shown promise in preliminary studies as a lead compound for developing novel pharmaceuticals.

One of the most compelling aspects of 2,6-Pyridinediamine, N2-(4-fluorophenyl)- is its potential as a scaffold for drug discovery. The combination of the pyridine core with the 4-fluorophenyl group creates a molecular framework that can interact with various biological targets. For instance, such structures have been explored as inhibitors of protein-protein interactions and as modulators of enzyme activity. The amino groups at the 2 and 6 positions can serve as attachment points for additional functional groups, enabling chemists to fine-tune the properties of the molecule.

The pharmacological profile of 2,6-Pyridinediamine, N2-(4-fluorophenyl)- has been investigated in several preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent and as a modulator of cellular signaling pathways. The fluorine substituent has been shown to enhance binding affinity to certain protein targets, while the amino groups provide opportunities for further derivatization to improve pharmacokinetic properties. Such findings make this compound an attractive candidate for further development into a therapeutic agent.

In addition to its pharmaceutical applications, 2,6-Pyridinediamine, N2-(4-fluorophenyl)- has also shown promise in materials science. Fluorinated pyridine derivatives are known for their enhanced thermal stability and electronic properties, making them suitable for use in advanced materials such as organic semiconductors and liquid crystals. The unique structural features of this compound could potentially be leveraged to develop new materials with improved performance characteristics.

The synthesis of 2,6-Pyridinediamine, N2-(4-fluorophenyl)- presents an interesting challenge for organic chemists due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound in multi-gram quantities. These advancements include novel catalytic processes and improved purification techniques that enhance yield and purity. Such improvements are crucial for advancing research and development efforts involving this compound.

The future prospects for 2,6-Pyridinediamine, N2-(4-fluorophenyl)- are promising. Ongoing research is focused on exploring its potential as a lead compound for drug development and on optimizing its synthetic routes. Additionally, computational modeling techniques are being employed to predict the biological activity of derivatives of this compound before they are synthesized in the lab. These approaches can significantly reduce the time and cost associated with drug discovery efforts.

In conclusion, 2,6-Pyridinediamine, N2-(4-fluorophenyl)- (CAS No. 1499699-87-4) is a versatile and promising compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration in drug development, while its fluorinated nature enhances its suitability for advanced material applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in scientific innovation.